Cas no 1805338-97-9 (3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol)

• Product Name: 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol
• CAS No: 1805338-97-9
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4854606
• Update Time: 2025-09-28

3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C7H7BrF2N2O/c8-4-1-12-6(7(9)10)5(11)3(4)2-13/h1,7,13H,2,11H2
• InChI Key： ODMJGYUQPPDEEO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol

Introduction to 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805338-97-9)

3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol, with the CAS number 1805338-97-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an amino group, a bromo substituent, and a difluoromethyl group. These functional groups contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol is particularly intriguing due to its combination of aromatic and heterocyclic moieties. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, imparts significant electronic and steric properties to the molecule. The presence of the amino group enhances the compound's basicity and hydrogen bonding capabilities, which are crucial for interactions with biological targets. The bromo substituent adds mass and alters the electronic distribution, while the difluoromethyl group introduces unique fluorine-based interactions that can influence pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The bromo substituent and difluoromethyl group have been shown to enhance binding affinity and selectivity, making these compounds promising candidates for further optimization.

In addition to its potential as an enzyme inhibitor, 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol has also been explored for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Studies have demonstrated that this compound can modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK pathways. The ability to target these pathways suggests that 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol could be developed into effective anti-inflammatory agents.

The synthesis of 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol involves several well-established chemical reactions. One common approach is to start with a 2-chloro-5-bromopyridine derivative and undergo nucleophilic substitution with an amino nucleophile followed by introduction of the difluoromethyl group via a suitable reagent such as Selectfluor. The final step involves hydrolysis to introduce the hydroxymethyl group. This synthetic route provides a robust and scalable method for producing the compound, which is essential for both research and potential commercial applications.

The physicochemical properties of 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol have been extensively studied to understand its behavior in biological systems. It has been found to exhibit good solubility in organic solvents and moderate solubility in water, which facilitates its use in various biological assays. The compound's logP value indicates a balance between hydrophobicity and hydrophilicity, which is beneficial for cellular uptake and distribution. Additionally, computational studies have predicted favorable pharmacokinetic profiles, suggesting that it may have good oral bioavailability.

Clinical trials involving compounds with similar structures have provided valuable insights into their safety and efficacy profiles. For example, a phase I clinical trial evaluating a related pyridine-based compound demonstrated acceptable safety margins and promising preliminary efficacy data in patients with advanced solid tumors. These findings underscore the potential of 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol as a candidate for further clinical development.

In conclusion, 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1805338-97-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive lead for developing novel therapeutic agents targeting various disease pathways. Ongoing research continues to explore its full potential, paving the way for innovative treatments in areas such as cancer, inflammation, and other chronic conditions.